Cas no 936565-17-2 ((±)-5-iPF2α-VI-d11)

• Product Name: (±)-5-iPF2α-VI-d11
• CAS No: 936565-17-2
• MF: C₂₀H₃₄O₅
• MW: 365.548745632172
• CID: 1980756
• PubChem ID: 42607310
• Update Time: 2025-04-21

(±)-5-iPF2α-VI-d11 Chemical and Physical Properties

Names and Identifiers

• (6E,8β,14Z)-5,9,11-Trihydroxyprosta-6,14-dien-1-oic acid
• 5-iPF2α-VI-d11
• HY-120981S
• 5,9S,11R-trihydroxy-6E,14Z-prostadienoic acid-cyclo[8S,12R]-(d11)
• 936565-17-2
• 5-iPF2alpha-VI-d11
• (+/-) 5-iPF2alpha-VI-(d11)
• ( inverted exclamation markA)5-iPF2
• (E)-7-[(1S,2R,3R,5S)-3,5-dihydroxy-2-[(Z)-4,4,5,5,6,6,7,7,8,8,8-undecadeuteriooct-2-enyl]cyclopentyl]-5-hydroxyhept-6-enoic acid
• (+/-)5-iPF2.alpha.-VI-d11
• CS-0079779
• A-VI-d11
• LMFA03110012
• (±)-5-iPF2α-VI-d11

• Inchi： 1S/C20H34O5/c1-2-3-4-5-6-7-10-16-17(19(23)14-18(16)22)13-12-15(21)9-8-11-20(24)25/h6-7,12-13,15-19,21-23H,2-5,8-11,14H2,1H3,(H,24,25)/b7-6-,13-12+/t15?,16-,17+,18-,19+/m1/s1/i1D3,2D2,3D2,4D2,5D2
• InChI Key： RZCPXIZGLPAGEV-AOORLBIGSA-N
• SMILES： O[C@@H]1C[C@@H]([C@@H](/C=C/C(CCCC(=O)O)O)[C@H]1C/C=C\C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])O

Computed Properties

• Exact Mass: 365.30966839g/mol
• Monoisotopic Mass: 365.30966839g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds